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Compound of Interest

Compound Name: Pirimicarb-d6

Cat. No.: B1357182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pirimicarb-d6 is the deuterated form of Pirimicarb, a selective carbamate insecticide. As an

isotopic-labeled compound, it serves as an internal standard in analytical and research

applications, particularly in mass spectrometry-based studies for environmental and agricultural

monitoring. Pirimicarb itself is a potent and fast-acting acetylcholinesterase (AChE) inhibitor,

primarily used to control aphids in a variety of crops.[1][2] The deuterium labeling in

Pirimicarb-d6 provides a distinct mass shift, facilitating its use as a reliable internal standard

for the accurate quantification of Pirimicarb residues.

This technical guide provides in-depth information on the safety, handling, and storage of

Pirimicarb-d6, tailored for professionals in research and drug development. It includes a

summary of quantitative data, an overview of experimental safety protocols, and visualizations

of key biological pathways.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Pirimicarb-d6 is presented in Table

1.
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Property Value Reference

Chemical Name

2-Dimethylamino-5,6-dimethyl-

4-pyrimidinyl dimethyl-d6-

carbamate

[3]

Synonyms
Pirimicarb-d6 (dimethyl-d6-

carbamoyl)
[4]

CAS Number 1015854-66-6 [3]

Molecular Formula C₁₁D₆H₁₂N₄O₂ [3]

Molecular Weight 244.32 g/mol [3]

Appearance
White to nearly white

crystalline powder
[5]

Melting Point 91-94 °C [5]

Solubility
Soluble in acetone; slightly

soluble in water.
[5]

Stability

Stable for at least 2 years

under normal storage

conditions. May be altered by

light.

[5][6][7]

Safety and Hazard Information
Pirimicarb-d6 is classified as a hazardous substance. A comprehensive summary of its GHS

classification and associated hazard statements is provided in Table 2.

GHS Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3
H301: Toxic if swallowed[3][5]

[8][9]

Acute Toxicity, Inhalation

(Dusts/Mists)
2 H330: Fatal if inhaled[5]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[5][9]

Carcinogenicity 2
H351: Suspected of causing

cancer[5][9]

Specific Target Organ Toxicity

(Single Exposure)
1 (Nervous system)

H370: Causes damage to

organs (nervous system)[5]

Specific Target Organ Toxicity

(Repeated Exposure)

2 (Nervous system, blood

system, liver, kidneys)

H373: May cause damage to

organs through prolonged or

repeated exposure (nervous

system, blood system, liver,

kidneys)[5]

Hazardous to the Aquatic

Environment, Acute
1

H400: Very toxic to aquatic

life[5][8][10]

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects[3][5][8]

[9][10]

Precautionary Statements
A comprehensive list of precautionary statements for the safe handling of Pirimicarb-d6 is

provided in Table 3.
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Type Code Statement

Prevention P201
Obtain special instructions

before use.[9]

P202

Do not handle until all safety

precautions have been read

and understood.[9]

P260

Do not breathe

dust/fume/gas/mist/vapours/sp

ray.[5]

P264
Wash skin thoroughly after

handling.[3][6][10]

P270
Do not eat, drink or smoke

when using this product.[6][10]

P271
Use only outdoors or in a well-

ventilated area.[6]

P272

Contaminated work clothing

should not be allowed out of

the workplace.[6]

P273
Avoid release to the

environment.[3][6][10]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[6][9]

Response P301 + P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[3][10]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[6][9]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[6][9]
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P308 + P313
IF exposed or concerned: Get

medical advice/attention.[9]

P333 + P313

If skin irritation or rash occurs:

Get medical advice/attention.

[6][9]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[6]

P391 Collect spillage.[3][6][10]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[6][9]

P405 Store locked up.[3][6][10]

Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.[3][6][10]

Handling and Personal Protection
Proper handling procedures and the use of personal protective equipment (PPE) are critical to

minimize exposure and ensure safety when working with Pirimicarb-d6.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.[6][8][10]

Provide eyewash stations and safety showers in close proximity to the work area.[10]

Personal Protective Equipment (PPE)
A summary of recommended personal protective equipment is provided in Table 4.
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Body Part Recommendation

Eyes/Face

Wear tightly fitting safety goggles or a face

shield (conforming to EN 166 or NIOSH

standards).[3][4][6]

Skin

Wear chemical-resistant gloves (e.g., butyl

rubber, nitrile rubber) that comply with EN 374

standards. Wear protective clothing, such as a

lab coat or chemical-resistant apron, and

closed-toe shoes.[3][4][6]

Respiratory

If ventilation is inadequate or for high-potency

work, use a NIOSH-approved respirator with an

appropriate cartridge (e.g., type P2 (EN 143)).[3]

Hygiene Practices
Avoid contact with skin, eyes, and clothing.[6][11]

Do not eat, drink, or smoke in the laboratory.[6][10][11]

Wash hands thoroughly with soap and water after handling and before breaks.[6][10][11]

Remove and wash contaminated clothing before reuse.[6]

Storage and Disposal
Storage

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[6][10]

Store locked up and away from children, animals, food, and feedstuffs.

Protect from direct sunlight and sources of ignition.[8][10]

Store separately from incompatible materials such as strong oxidizing agents, strong acids,

and strong bases.[10] Pirimicarb is hydrolyzed by boiling with strong acids and alkalis.[7]
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Disposal
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[6]

Do not allow the chemical to enter drains or waterways.[8]

Triple-rinse empty containers before disposal.

First Aid Measures
In case of exposure, follow these first aid guidelines and seek immediate medical attention.

Exposure Route First Aid Measures

Ingestion

Immediately call a poison control center or

doctor. Do NOT induce vomiting. Rinse mouth

with water.[6][8][10]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6][10]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[6][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[6][8][10]

Toxicological Information
Pirimicarb is a carbamate insecticide that acts as a reversible inhibitor of acetylcholinesterase

(AChE).[1] Inhibition of AChE leads to an accumulation of the neurotransmitter acetylcholine in
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the synaptic cleft, resulting in overstimulation of cholinergic receptors and subsequent

neurotoxic effects. Symptoms of exposure in humans can include headache, dizziness,

nausea, blurred vision, muscle twitching, and in severe cases, seizures and respiratory failure.

[10]

A summary of acute toxicity data for Pirimicarb is provided in Table 5.

Test Species Route Value

LD₅₀ Rat Oral 142 mg/kg

LD₅₀ Rat Dermal >2000 mg/kg

LC₅₀ Rat Inhalation 0.948 mg/L/4h

Note: Data is for the active ingredient Pirimicarb, as specific data for Pirimicarb-d6 is limited.

The toxicological properties are expected to be very similar.

Experimental Protocols Overview
Detailed experimental protocols for the safety assessment of Pirimicarb-d6 are not publicly

available. However, such studies would typically follow standardized guidelines from

organizations like the Organisation for Economic Co-operation and Development (OECD) or

the U.S. Environmental Protection Agency (EPA).

Acute Oral Toxicity (e.g., OECD Guideline 423)
This study is designed to determine the median lethal dose (LD₅₀) of a substance when

administered orally.

Test Animals: Typically, young adult rats of a single sex (usually females) are used.

Procedure: A single dose of the test substance is administered by gavage. The study starts

with a dose expected to cause some signs of toxicity without mortality. Based on the

outcome, the dose for the next group of animals is adjusted up or down.

Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days. A gross necropsy is performed on all animals at the end of
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the study.

Acute Dermal Toxicity (e.g., OECD Guideline 402)
This study assesses the toxicity of a substance following a single dermal application.

Test Animals: Rats, rabbits, or guinea pigs are commonly used.

Procedure: The test substance is applied uniformly to a shaved area of the skin (at least 10%

of the body surface area) and held in place with a porous gauze dressing for 24 hours.

Observations: Similar to the oral toxicity study, animals are observed for signs of toxicity and

mortality over a 14-day period, followed by a gross necropsy.

Acute Inhalation Toxicity (e.g., OECD Guideline 403)
This study evaluates the toxicity of a substance when inhaled.

Test Animals: Rats are the preferred species.

Procedure: Animals are exposed to the test substance as a gas, vapor, aerosol, or dust in a

whole-body or nose-only inhalation chamber for a fixed period (typically 4 hours).

Observations: Observations for toxicity and mortality are made during and after exposure for

up to 14 days.

A generalized workflow for conducting an acute toxicity study is depicted in the following

diagram.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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